Cas no 890094-35-6 (2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile)

• Product Name: 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile
• CAS No: 890094-35-6
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• MDL: MFCD07801065
• CID: 1072781
• PubChem ID: 5311914
• Update Time: 2025-05-20

2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(1,3-Benzodioxol-5-ylmethyl)amino]-nicotinonitrile
• 2-[(1,3-BENZODIOXOL-5-YLMETHYL)AMINO]NICOTINONITRILE
• CHEMBL4584724
• 2-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}pyridine-3-carbonitrile
• RFIGSAREBPEMQD-UHFFFAOYSA-N
• AKOS002329113
• Z31193337
• 2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)nicotinonitrile
• 2-[(1,3-benzodioxol-5-ylmethyl)amino]-3-pyridyl cyanide
• 2-(1,3-benzodioxol-5-ylmethylamino)pyridine-3-carbonitrile
• LS-01772
• 3-Pyridinecarbonitrile, 2-[(1,3-benzodioxol-5-ylmethyl)amino]-
• DTXSID401179452
• 890094-35-6
• CS-0268991
• MFCD07801065
• 2-[(1,3-benzodioxol-5-ylmethyl)amino]pyridine-3-carbonitrile
• ALBB-004843
• STK261925
• 2-[(2H-1,3-benzodioxol-5-ylmethyl)amino]pyridine-3-carbonitrile
• 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile

• MDL： MFCD07801065
• Inchi： 1S/C14H11N3O2/c15-7-11-2-1-5-16-14(11)17-8-10-3-4-12-13(6-10)19-9-18-12/h1-6H,8-9H2,(H,16,17)
• InChI Key： RFIGSAREBPEMQD-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)CNC1C(C#N)=CC=CN=1

Computed Properties

• Exact Mass: 253.085126602g/mol
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile Security Information

• HazardClass：IRRITANT

Additional information on 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile

Introduction to 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile (CAS No. 890094-35-6) and Its Emerging Applications in Chemical Biology

2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile, identified by the chemical compound code CAS No. 890094-35-6, represents a novel heterocyclic amine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its intricate structural framework integrating a benzodioxole moiety with a nicotinonitrile group, exhibits a unique combination of pharmacophoric features that make it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The structural motif of 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile is composed of a benzodioxole ring system, which is known for its presence in various bioactive natural products and synthetic molecules, often contributing to their binding affinity and metabolic stability. The benzodioxole scaffold, also referred to as an oxygenated phenylpropanoid derivative, is commonly associated with compounds exhibiting anti-inflammatory, antimicrobial, and even neuroprotective properties. In contrast, the nicotinonitrile component introduces a nitrile group (-CN), which is frequently employed in medicinal chemistry due to its ability to enhance solubility, improve pharmacokinetic profiles, and modulate enzyme interactions.

The amine linkage connecting these two distinct pharmacophoric units in 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile (CAS No. 890094-35-6) suggests potential for diverse biological activities. The presence of both electron-withdrawing (nitro) and electron-donating (amine) groups within the molecule could facilitate selective interactions with biological targets. Such structural features are often exploited in the design of kinase inhibitors, receptor modulators, and other therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile with various protein targets. Initial simulations indicate that the benzodioxole ring may engage in π-stacking interactions with aromatic residues in protein binding pockets, while the nitrile group could form hydrogen bonds or participate in hydrophobic interactions. The amine moiety may further stabilize the binding through salt bridge or hydrogen bond formations with negatively charged or polar amino acid side chains.

In light of these structural predictions, 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile (CAS No. 890094-35-6) has been investigated for its potential as an inhibitor of kinases involved in cancer progression. Kinases are enzymes that play critical roles in cell signaling pathways regulating proliferation, survival, and migration. By modulating kinase activity, compounds like 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile could potentially disrupt aberrant signaling cascades observed in tumor cells.

Moreover, the benzodioxole scaffold has been extensively studied for its role in central nervous system (CNS) therapeutics. Derivatives of this motif have shown promise as antipsychotic agents by targeting dopamine receptors and as anxiolytics by interacting with serotonin pathways. The addition of the nicotinonitrile group to 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile may enhance its ability to cross the blood-brain barrier while maintaining selectivity for CNS targets.

Preclinical studies have begun to explore the pharmacological profile of 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile (CAS No. 890094-35-6). In vitro assays have demonstrated moderate inhibitory activity against several kinases at micromolar concentrations. Additionally, preliminary toxicity studies suggest that the compound exhibits acceptable safety margins when tested on normal human cell lines. These findings warrant further investigation into its therapeutic potential.

The synthesis of 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the benzodioxole moiety followed by condensation reactions to form the amine linkage with the nicotinonitrile group. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules.

The growing interest in 2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile (CAS No. 890094-35-6) underscores its significance as a scaffold for drug discovery efforts. Researchers are exploring modifications to its core structure to enhance potency and selectivity while minimizing off-target effects. Such efforts are expected to yield novel therapeutic agents with improved efficacy profiles.

In conclusion,2-(1,3-Benzodioxol-5-ylmethyl)aminonicotinonitrile represents a structurally intriguing compound with potential applications across multiple therapeutic areas including oncology and CNS disorders. Its unique combination of pharmacophoric features positions it as a valuable asset for medicinal chemists seeking innovative drug candidates.